molecular formula C14H18ClNO2 B8533700 1-(4-Chlorophenylacetyl)-4-(hydroxymethyl)piperidine

1-(4-Chlorophenylacetyl)-4-(hydroxymethyl)piperidine

Cat. No. B8533700
M. Wt: 267.75 g/mol
InChI Key: MAXFADWQZKOVSI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Chlorophenylacetyl)-4-(hydroxymethyl)piperidine is a useful research compound. Its molecular formula is C14H18ClNO2 and its molecular weight is 267.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Chlorophenylacetyl)-4-(hydroxymethyl)piperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Chlorophenylacetyl)-4-(hydroxymethyl)piperidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(4-Chlorophenylacetyl)-4-(hydroxymethyl)piperidine

Molecular Formula

C14H18ClNO2

Molecular Weight

267.75 g/mol

IUPAC Name

2-(4-chlorophenyl)-1-[4-(hydroxymethyl)piperidin-1-yl]ethanone

InChI

InChI=1S/C14H18ClNO2/c15-13-3-1-11(2-4-13)9-14(18)16-7-5-12(10-17)6-8-16/h1-4,12,17H,5-10H2

InChI Key

MAXFADWQZKOVSI-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1CO)C(=O)CC2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5.76 g (0.05 mol) of 4-piperidinemethanol and 4.75 g (0.06 mol) of pyridine in 50 mL of methylene chloride cooled to 0° add dropwise a solution of 10.4 g (0.055 mol) of 4-chlorobenzeneacetyl chloride in 25 mL of methylene chloride. When the addition is complete stir the reaction overnight at room temperature. After this time add 25 mL of 2N hydrochloric acid. Separate the layers and wash the methylene chloride layer with two 50 mL portions of saturated sodium bicarbonate solution and 25 mL of saturated sodium chloride solution then dry the methylene chloride layer over anhydrous sodium sulfate. Filter the drying agent and remove the solvent in vacuo to obtain the title compound.
Quantity
5.76 g
Type
reactant
Reaction Step One
Quantity
4.75 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
10.4 g
Type
reactant
Reaction Step Two
Quantity
25 mL
Type
solvent
Reaction Step Two
Quantity
25 mL
Type
reactant
Reaction Step Three

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